Cas no 1346809-16-2 (Methyl 2-((4-chloropyridin-2-yl)thio)acetate)

Methyl 2-((4-chloropyridin-2-yl)thio)acetate is a versatile organosulfur compound featuring a chloropyridinyl thioether moiety linked to a methyl ester group. Its structure combines reactivity at both the thioether and ester functionalities, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The 4-chloropyridinyl group enhances electrophilic properties, facilitating nucleophilic substitution reactions, while the methyl ester allows for further functionalization via hydrolysis or transesterification. This compound is particularly useful in the development of heterocyclic compounds and active pharmaceutical ingredients (APIs). Its stability under standard conditions and compatibility with various reaction conditions make it a practical choice for synthetic applications.
Methyl 2-((4-chloropyridin-2-yl)thio)acetate structure
1346809-16-2 structure
Product Name:Methyl 2-((4-chloropyridin-2-yl)thio)acetate
CAS No:1346809-16-2
MF:C8H8ClNO2S
MW:217.672619819641
MDL:MFCD19704313
CID:1030024
PubChem ID:71304362
Update Time:2025-08-05

Methyl 2-((4-chloropyridin-2-yl)thio)acetate Chemical and Physical Properties

Names and Identifiers

    • Methyl 2-((4-chloropyridin-2-yl)thio)acetate
    • methyl 2-(4-chloropyridin-2-yl)sulfanylacetate
    • Methyl [(4-chloropyridin-2-yl)sulfanyl]acetate
    • WLZ3015
    • AKOS016845707
    • Methyl2-((4-chloropyridin-2-yl)thio)acetate
    • DTXSID70745234
    • 1346809-16-2
    • methyl 2-(4-chloropyridin-2-ylthio)acetate
    • methyl2-(4-chloropyridin-2-ylthio)acetate
    • A910184
    • MDL： MFCD19704313
    • Inchi： 1S/C8H8ClNO2S/c1-12-8(11)5-13-7-4-6(9)2-3-10-7/h2-4H,5H2,1H3
    • InChI Key： WIBMMZXESPNIDC-UHFFFAOYSA-N
    • SMILES： ClC1C=CN=C(C=1)SCC(=O)OC

Computed Properties

  • Exact Mass: 216.9964274g/mol
  • Monoisotopic Mass: 216.9964274g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 180
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 64.5Ų

Methyl 2-((4-chloropyridin-2-yl)thio)acetate Security Information

  • Storage Condition：Sealed in dry,2-8°C

Methyl 2-((4-chloropyridin-2-yl)thio)acetate Pricemore >>

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Methyl 2-((4-chloropyridin-2-yl)thio)acetate Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:1346809-16-2)Methyl 2-((4-chloropyridin-2-yl)thio)acetate
Order Number:A910184
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 12:37
Price ($):432.0
Email:sales@amadischem.com

Methyl 2-((4-chloropyridin-2-yl)thio)acetate Related Literature

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Amadis Chemical Company Limited
(CAS:1346809-16-2)Methyl 2-((4-chloropyridin-2-yl)thio)acetate
A910184
Purity:99%
Quantity:1g
Price ($):432.0
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